3-Oxomarrubiin
3-Oxomarrubiin
Brand Name:
Vulcanchem
CAS No.:
19898-90-9
VCID:
VC0034215
InChI:
InChI=1S/C20H26O5/c1-12-10-14-16-18(2,7-5-15(21)19(16,3)17(22)25-14)20(12,23)8-4-13-6-9-24-11-13/h6,9,11-12,14,16,23H,4-5,7-8,10H2,1-3H3/t12-,14-,16-,18+,19+,20-/m1/s1
SMILES:
CC1CC2C3C(C1(CCC4=COC=C4)O)(CCC(=O)C3(C(=O)O2)C)C
Molecular Formula:
C20H26O5
Molecular Weight:
346.4 g/mol
3-Oxomarrubiin
CAS No.: 19898-90-9
Main Products
VCID: VC0034215
Molecular Formula: C20H26O5
Molecular Weight: 346.4 g/mol
| CAS No. | 19898-90-9 |
|---|---|
| Product Name | 3-Oxomarrubiin |
| Molecular Formula | C20H26O5 |
| Molecular Weight | 346.4 g/mol |
| IUPAC Name | (1R,4R,8S,9R,10R,12R)-9-[2-(furan-3-yl)ethyl]-9-hydroxy-4,8,10-trimethyl-2-oxatricyclo[6.3.1.04,12]dodecane-3,5-dione |
| Standard InChI | InChI=1S/C20H26O5/c1-12-10-14-16-18(2,7-5-15(21)19(16,3)17(22)25-14)20(12,23)8-4-13-6-9-24-11-13/h6,9,11-12,14,16,23H,4-5,7-8,10H2,1-3H3/t12-,14-,16-,18+,19+,20-/m1/s1 |
| Standard InChIKey | NMTGXAKMAWZRIF-YCXIAQJUSA-N |
| Isomeric SMILES | C[C@@H]1C[C@@H]2[C@@H]3[C@@]([C@]1(CCC4=COC=C4)O)(CCC(=O)[C@@]3(C(=O)O2)C)C |
| SMILES | CC1CC2C3C(C1(CCC4=COC=C4)O)(CCC(=O)C3(C(=O)O2)C)C |
| Canonical SMILES | CC1CC2C3C(C1(CCC4=COC=C4)O)(CCC(=O)C3(C(=O)O2)C)C |
| PubChem Compound | 7091745 |
| Last Modified | Nov 11 2021 |
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